1-Fluoro-3-(2-methylpiperazin-1-yl)propan-2-ol

• Molecular Formula: C8H17FN2O
• Molecular Weight: 176.23 g/mol
• IUPAC Name: 1-fluoro-3-(2-methylpiperazin-1-yl)propan-2-ol
• InChI: InChI=1S/C8H17FN2O/c1-7-5-10-2-3-11(7)6-8(12)4-9/h7-8,10,12H,2-6H2,1H3
• InChI Key: CZPJGUQUCSNNDI-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCN1CC(CF)O

Description

1-Fluoro-3-(2-methylpiperazin-1-yl)propan-2-ol (CAS: 1848866-89-6) is a fluorinated secondary alcohol with a 2-methylpiperazine substituent. Its molecular formula is C₈H₁₇FN₂O, and it has a molecular weight of 176.23 g/mol . The fluorine atom at the 1-position and the 2-methylpiperazine group at the 3-position contribute to its physicochemical and biological properties. This compound is structurally related to β-adrenergic receptor ligands and antimicrobial agents, making it a subject of interest in medicinal chemistry.

Preparation Methods

The synthesis of 1-Fluoro-3-(2-methylpiperazin-1-yl)propan-2-ol typically involves the reaction of 1-fluoro-2-propanol with 2-methylpiperazine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product . Industrial production methods may involve optimization of reaction parameters such as temperature, pressure, and reaction time to maximize yield and purity.

Chemical Reactions Analysis

1-Fluoro-3-(2-methylpiperazin-1-yl)propan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The fluorine atom can be substituted with other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Fluoro-3-(2-methylpiperazin-1-yl)propan-2-ol has a wide range of applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Employed in the study of biochemical pathways and enzyme interactions.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-(2-methylpiperazin-1-yl)propan-2-ol involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom and the piperazine ring allows the compound to bind to certain enzymes and receptors, modulating their activity. This can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Substituent Effects

The compound’s closest analogs differ in halogen substituents, heterocyclic rings, or additional functional groups. Key comparisons include:

Compound Name	Substituents/Modifications	Molecular Formula	Key Features	Reference
1-Fluoro-3-(2-methylpiperazin-1-yl)propan-2-ol	Fluorine, 2-methylpiperazine	C₈H₁₇FN₂O	High electronegativity (F), potential metabolic stability
1-Chloro-3-(4-methylpiperazin-1-yl)propan-2-ol	Chlorine, 4-methylpiperazine	C₈H₁₇ClN₂O	Larger halogen (Cl), altered receptor binding kinetics
1-(3,3-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol	Fluorine, 3,3-dimethylpiperidine	C₁₀H₂₀FNO	Piperidine ring (vs. piperazine), reduced hydrogen-bonding capacity
1-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-phenoxypropan-2-ol	Methoxyphenyl, phenoxy groups	C₂₀H₂₅N₂O₃	Aromatic substituents enhance adrenergic receptor affinity
1-Chloro-3-(2-methyl-5-nitroimidazol-1-yl)propan-2-ol	Chlorine, nitroimidazole	C₇H₁₁ClN₃O₃	Nitro group confers antimicrobial activity

Key Observations :

• Halogen Effects : Fluorine’s small size and high electronegativity enhance metabolic stability compared to chlorine .
• Aromatic Substituents: Methoxyphenyl and phenoxy groups (e.g., ) improve lipophilicity and adrenergic activity but may increase toxicity.

Physicochemical Properties

Fluorine’s impact on properties is notable:

• pKa : The 2-methylpiperazine group (pKa ~7.5) provides pH-dependent solubility, critical for drug formulation .
• Thermal Stability : Fluorinated compounds generally exhibit higher thermal stability due to strong C-F bonds .